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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B10780566

Essential Safety and Logistics for Handling
Buprofezin

This guide provides critical safety protocols, personal protective equipment (PPE) standards,
and operational procedures for the handling and disposal of Buprofezin, a thiadiazinone
insecticide. Adherence to these guidelines is essential for ensuring the safety of researchers,
scientists, and drug development professionals. Buprofezin may cause damage to organs
through prolonged or repeated exposure and is very toxic to aquatic life with long-lasting
effects.[1][2][3][4]

Occupational Exposure Limits

Quantitative exposure limits provide benchmarks for maintaining a safe laboratory environment.
Monitoring airborne concentrations is a key engineering control.[5]

Parameter Value Source
o 0.5 mg/m3 (inhalable fraction +
Threshold Limit Value (TLV) [2]
vapor)
Japan TWA 2 mg/m3 [5]

Personal Protective Equipment (PPE) Protocol
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The selection and proper use of PPE are the last lines of defense against pesticide exposure.
[6] All PPE should be inspected before each use for any signs of damage and cleaned after
use unless it is disposable.[7]
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Activity

Required Personal Protective Equipment

Routine Handling, Mixing, & Loading

- Clothing: Long-sleeved shirt and long pants, or
coveralls.[8][9][10] A chemical-resistant apron is
recommended when mixing or loading.[11] -
Gloves: Unlined, elbow-length, chemical-
resistant gloves (e.g., nitrile, butyl, neoprene).
[11][12] - Eye Protection: Chemical safety
goggles or a face shield.[11][13] - Respiratory
Protection: A pesticide respirator mask may be
required, especially in poorly ventilated areas or
when handling powders to avoid breathing in
dust.[8][12][13]

Application

- Clothing: Long-sleeved shirt, long pants, and
chemical-resistant coveralls.[11] - Gloves:
Chemical-resistant gloves.[9] - Footwear:
Chemical-resistant boots and socks.[3] - Eye
Protection: Snug-fitting, non-fogging goggles or
a full-face respirator.[11] - Respiratory
Protection: Use a respirator if there is a risk of

inhaling spray mist.[4]

Spill Cleanup

- Clothing: Full protective clothing or chemical-
resistant suit.[13][14] - Gloves: Chemical-
resistant gloves.[14] - Eye Protection: Chemical
safety goggles or a face shield.[13] - Respiratory
Protection: A suitable dust respirator or a full-
faced, self-contained breathing apparatus
(SCBA,) for large spills or in confined spaces.[8]
[13]

Early Re-entry into Treated Areas

- Clothing: Coveralls over a long-sleeved shirt
and long pants.[8] - Gloves: Waterproof gloves.
[8] - Footwear: Chemical-resistant footwear and

socks.[8]

Experimental and Handling Protocols
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These step-by-step procedures provide clear guidance for key operations involving Buprofezin.

Standard Handling and Use Procedure

Preparation: Before handling, read the product label and Safety Data Sheet (SDS)
thoroughly.[4][13] Ensure adequate ventilation, such as a local exhaust system, is
operational.[5][8]

Donning PPE: Put on all required PPE as specified in the table above. Ensure gloves
overlap with long sleeves.[11]

Handling: Avoid contact with skin, eyes, and clothing.[8][12] Do not breathe in dust, fumes, or
spray mist.[3][4][8]

Hygiene: Do not eat, drink, or smoke in the handling area.[4][12][15] Wash hands, arms, and
face thoroughly with soap and water after handling and before breaks.[4][8][15]

Storage: Store Buprofezin in its original, tightly closed container in a cool, dry, and secure
place away from direct sunlight, heat, food, and animal feed.[8][13] Keep out of reach of
children and unauthorized personnel.[13][14]

Doffing PPE: After use, wash gloves with soap and water before removing them.[16] Remove
all PPE and wash contaminated clothing separately from other laundry.[7][12]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://meatrader.co.za/wp-content/uploads/2025/04/Buprofezin-GHS-English-1.pdf
http://www.jaishreerasayan.org/images/product/p_msds_img_90_MSDS_BLUNT.pdf
https://lk.uplcorp.com/download_links/r0Q7wG7ZXFUmXomsf8yeqX2BD7KNLhMpZvnBMMCI.pdf
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-Buprofezin-500.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-Buprofezin-500.pdf
https://www.farmag.co.za/wp-content/uploads/2022/05/FarmAg-Buprofezin-500-WP-69327-76-0-SDS.pdf
https://www.cpachem.com/msds?num=SB5330&dnl=sd_-_Buprofezin_CAS_69327-76-0_%28SB5330%29_%28EU%29.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Buprofezin-GHS-English-1.pdf
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-Buprofezin-500.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Buprofezin-GHS-English-1.pdf
https://www.farmag.co.za/wp-content/uploads/2022/05/FarmAg-Buprofezin-500-WP-69327-76-0-SDS.pdf
https://www.pomais.com/product/buprofezin-25-sc-public-health-pest-control/
https://meatrader.co.za/wp-content/uploads/2025/04/Buprofezin-GHS-English-1.pdf
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-Buprofezin-500.pdf
https://www.pomais.com/product/buprofezin-25-sc-public-health-pest-control/
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-Buprofezin-500.pdf
http://www.jaishreerasayan.org/images/product/p_msds_img_90_MSDS_BLUNT.pdf
http://www.jaishreerasayan.org/images/product/p_msds_img_90_MSDS_BLUNT.pdf
https://www.sevrinchemicals.com/wp-content/themes/twentyfifteen-child/images/insectisides/pdf/buprofezin_sc.pdf
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://www.epa.gov/pesticide-worker-safety/personal-protective-equipment-pesticide-handlers
https://www.farmag.co.za/wp-content/uploads/2022/05/FarmAg-Buprofezin-500-WP-69327-76-0-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Protocol

If swallowed, seek medical advice immediately.
[14] If the person is conscious, have them drink
) one or two glasses of water.[8] Do not induce
Ingestion . ) )
vomiting unless instructed by a medical
professional.[1][8] Never give anything by mouth

to an unconscious person.[8][13]

Immediately rinse the eye with plenty of running

water for at least 15 minutes, holding the eyelids
Eye Contact open.[2][13] Remove contact lenses if present

and easy to do so.[1] Obtain medical attention if

irritation persists.[3][13]

Take off all contaminated clothing immediately.
) [14] Wash the affected skin area thoroughly with
Skin Contact )
plenty of soap and water.[8][13] Get medical

attention if irritation develops or persists.[8]

Remove the victim to fresh air and keep them at
) rest.[8][13] If breathing is irregular or has
Inhalation . e I
stopped, provide artificial respiration.[8][14]

Seek medical attention.[8][13]

Spill Response Protocol

In the event of a spill, follow these steps to contain and clean the area safely.

Evacuate: Keep all non-essential personnel away from the spill area.[13][14]
e Ventilate: Ensure the area is well-ventilated.[12]

o Equip: Wear the appropriate PPE for spill cleanup, including respiratory protection, full-length
clothing, and chemical-resistant gloves.[13][14]

» Contain: Prevent further leakage if it is safe to do so.[5][14] Dam the spill to prevent it from
entering drains, sewers, or waterways.[14]
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e Absorb: Cover the spill with an inert absorbent material such as sand, clay, or soil.[13][14]

o Collect: Carefully sweep or shovel the absorbed material into a clean, sealable container
labeled for hazardous waste disposal.[8][12]

o Decontaminate: Wash the contaminated area with water and detergent.[13] Collect the rinse
water for disposal; do not allow it to enter drains.[13]

e Report: Notify the appropriate authorities if a significant spill occurs that could contaminate
the environment.[8][12]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination. Buprofezin is very toxic to
aquatic life.[1][4]

e Product Disposal: Dispose of unwanted Buprofezin and resulting waste in accordance with
local, regional, and national environmental regulations.[3][13] Do not contaminate drains,
streams, or other waterways with the chemical.[14]

o Container Disposal: Do not reuse empty containers.[4] Triple rinse the container with a
volume of water equal to at least 10% of the container's volume.[4] Add the rinsings to the
spray tank.[4][14] Dispose of the rinsed container at an approved local landfill or via a
licensed collector.[4][14] Do not burn empty containers.[14]

Visual Workflow: Buprofezin Spill Response

The following diagram illustrates the logical flow of actions to be taken in the event of a
chemical spill.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


http://www.jaishreerasayan.org/images/product/p_msds_img_90_MSDS_BLUNT.pdf
https://www.sevrinchemicals.com/wp-content/themes/twentyfifteen-child/images/insectisides/pdf/buprofezin_sc.pdf
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-Buprofezin-500.pdf
https://www.farmag.co.za/wp-content/uploads/2022/05/FarmAg-Buprofezin-500-WP-69327-76-0-SDS.pdf
http://www.jaishreerasayan.org/images/product/p_msds_img_90_MSDS_BLUNT.pdf
http://www.jaishreerasayan.org/images/product/p_msds_img_90_MSDS_BLUNT.pdf
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-Buprofezin-500.pdf
https://www.farmag.co.za/wp-content/uploads/2022/05/FarmAg-Buprofezin-500-WP-69327-76-0-SDS.pdf
https://www.villacrop.co.za/wp-content/uploads/2024/11/safety_Buprofezin-500-WDG_June2022_UCP_SDS.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Buprofezin-GHS-English-1.pdf
https://www.cpachem.com/msds?num=SB5330&dnl=sd_-_Buprofezin_CAS_69327-76-0_%28SB5330%29_%28EU%29.pdf
http://www.jaishreerasayan.org/images/product/p_msds_img_90_MSDS_BLUNT.pdf
https://www.sevrinchemicals.com/wp-content/themes/twentyfifteen-child/images/insectisides/pdf/buprofezin_sc.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Buprofezin-GHS-English-1.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Buprofezin-GHS-English-1.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Buprofezin-GHS-English-1.pdf
https://www.sevrinchemicals.com/wp-content/themes/twentyfifteen-child/images/insectisides/pdf/buprofezin_sc.pdf
https://meatrader.co.za/wp-content/uploads/2025/04/Buprofezin-GHS-English-1.pdf
https://www.sevrinchemicals.com/wp-content/themes/twentyfifteen-child/images/insectisides/pdf/buprofezin_sc.pdf
https://www.sevrinchemicals.com/wp-content/themes/twentyfifteen-child/images/insectisides/pdf/buprofezin_sc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

1. Evacuate Area
Keep non-essential personnel away

l

2. Don Full PPE
(Gloves, Goggles, Respirator, Protective Clothing)

3. Contain Spill
Prevent spread to drains & waterways

4. Absorb Material
Use inert material (sand, clay)

5. Collect Waste
Place into a labeled, sealed container

6. Clean Area
Wash with detergent and water

7. Dispose of Waste
Follow hazardous waste regulations

Response Complete

Click to download full resolution via product page

Caption: Workflow for managing a Buprofezin chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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